Non-alcoholic fatty liver disease (NAFLD)

Description

Non-alcoholic fatty liver disease (NAFLD) is a spectrum of liver conditions characterized by fat accumulation in liver cells (steatosis) in individuals who consume little to no alcohol. It ranges from simple steatosis (NAFL) to non-alcoholic steatohepatitis (NASH), which involves inflammation and liver cell damage, potentially progressing to fibrosis, cirrhosis, and hepatocellular carcinoma. NAFLD is strongly associated with metabolic syndrome, including obesity, type 2 diabetes, dyslipidemia, and hypertension.